Purpureaside C

Specification

• CAS No.: 108648-07-3
• Molecular Formula: C35H46O20
• Molecular Weight: 786.7 g/mol
• IUPAC Name: [(2R,3R,4R,5R,6R)-6-[2-(3,4-dihydroxyphenyl)ethoxy]-5-hydroxy-2-[[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]-4-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-3-yl] (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
• Standard InChI: InChI=1S/C35H46O20/c1-14-24(42)26(44)29(47)35(51-14)55-32-30(48)34(49-9-8-16-3-6-18(38)20(40)11-16)53-22(13-50-33-28(46)27(45)25(43)21(12-36)52-33)31(32)54-23(41)7-4-15-2-5-17(37)19(39)10-15/h2-7,10-11,14,21-22,24-40,42-48H,8-9,12-13H2,1H3/b7-4+/t14-,21+,22+,24-,25-,26+,27-,28+,29+,30+,31+,32+,33+,34+,35-/m0/s1
• Standard InChI Key: FSBUXLDOLNLABB-HSCIEKESSA-N
• Isomeric SMILES: C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@@H]2[C@H]([C@@H](O[C@@H]([C@H]2OC(=O)/C=C/C3=CC(=C(C=C3)O)O)CO[C@H]4[C@@H]([C@H]([C@H]([C@H](O4)CO)O)O)O)OCCC5=CC(=C(C=C5)O)O)O)O)O)O
• SMILES: CC1C(C(C(C(O1)OC2C(C(OC(C2OC(=O)C=CC3=CC(=C(C=C3)O)O)COC4C(C(C(C(O4)CO)O)O)O)OCCC5=CC(=C(C=C5)O)O)O)O)O)O
• Canonical SMILES: CC1C(C(C(C(O1)OC2C(C(OC(C2OC(=O)C=CC3=CC(=C(C=C3)O)O)COC4C(C(C(C(O4)CO)O)O)O)OCCC5=CC(=C(C=C5)O)O)O)O)O)O

Introduction

Purpureaside C is a phenolic glycoside compound known for its significant proinflammatory action. It is found in various plants, including Rehmannia glutinosa, Cistanche salsa, and Digitalis purpurea. This compound has garnered attention due to its potential biological activities, which include antimicrobial and immunomodulating effects.

Biological Activities

Purpureaside C exhibits notable biological activities, primarily as a proinflammatory agent. This means it can induce or enhance inflammation, which is a complex biological response of body tissues to harmful stimuli, such as pathogens, damaged cells, or irritants. Additionally, it has been studied for its antimicrobial and immunomodulating effects, suggesting potential applications in medical research.

Biological Activities Table

Activity	Description
Proinflammatory	Induces or enhances inflammation
Antimicrobial	Acts against microorganisms
Immunomodulating	Modulates the immune system

Research Findings

Research on Purpureaside C is ongoing, with studies focusing on its pharmacological properties. The compound's ability to modulate immune responses and its antimicrobial effects make it an interesting subject for further investigation. For instance, Molnár et al. have explored the antimicrobial and immunomodulating effects of phenolic glycosides, including compounds like Purpureaside C.

Future Directions Table

Area of Interest	Potential Applications
Inflammation Research	Therapeutic targets for inflammatory diseases
Immunomodulation	Treatments for immune-related disorders
Antimicrobial Development	Novel antimicrobial agents